
Impentamine dihydrobromide solubility and
preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Impentamine dihydrobromide

Cat. No.: B582877 Get Quote

Technical Support Center: Impentamine
Dihydrobromide
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility, preparation, and handling of

impentamine dihydrobromide.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of impentamine dihydrobromide in common laboratory solvents?

A1: Impentamine dihydrobromide exhibits good solubility in aqueous solutions and some

organic solvents. It is soluble up to 100 mM in both water and Dimethyl Sulfoxide (DMSO)[1].

Specific quantitative solubility data in other solvents such as ethanol or Phosphate-Buffered

Saline (PBS) is not readily available in the literature. However, given its high solubility in water,

it is expected to be soluble in PBS and other aqueous buffers.

Q2: How should I prepare a stock solution of impentamine dihydrobromide?

A2: Based on its solubility, stock solutions of impentamine dihydrobromide can be prepared

in either water or DMSO at concentrations up to 100 mM. For biological experiments, preparing

a concentrated stock in DMSO is a common practice. When preparing aqueous solutions,
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using purified water (e.g., deionized or distilled) is recommended. A detailed protocol is

provided in the "Experimental Protocols" section below.

Q3: What are the recommended storage conditions for solid impentamine dihydrobromide
and its solutions?

A3: Solid impentamine dihydrobromide should be stored desiccated at room temperature[1].

For stock solutions, long-term storage recommendations are not specifically documented for

impentamine dihydrobromide. However, based on general practices for similar small

molecules, it is advisable to aliquot stock solutions into single-use volumes and store them at

-20°C or -80°C to minimize freeze-thaw cycles. Aqueous solutions may be more susceptible to

degradation and microbial growth, so sterile filtering and storage at 4°C for short-term use (a

few days) or frozen for long-term storage is recommended. DMSO stocks are generally more

stable when stored at -20°C.

Q4: Is impentamine dihydrobromide sensitive to light or pH?

A4: Specific data on the photostability and pH sensitivity of impentamine dihydrobromide is

not available. However, since the molecule contains an imidazole ring, there is a potential for

photodegradation upon prolonged exposure to light, particularly UV light. Therefore, it is

recommended to protect solutions from light by using amber vials or wrapping containers in foil.

The stability of the compound may also be pH-dependent. It is advisable to prepare solutions in

buffers that are relevant to the experimental conditions and to use them as freshly as possible.
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Issue Potential Cause Troubleshooting Steps

Precipitation upon dilution of

DMSO stock in aqueous buffer.

The compound may be less

soluble in the final aqueous

buffer, especially at high

concentrations.

1. Make the initial serial

dilutions of your concentrated

stock solution in DMSO to a

lower concentration before

adding it to the aqueous buffer.

2. Ensure the final

concentration of DMSO in your

experimental medium is low

(typically ≤0.1%) to avoid

solvent-induced artifacts. 3.

Gently vortex or mix the

solution thoroughly after

adding the diluted compound

to the aqueous buffer. 4. If

precipitation persists, consider

preparing the stock solution

directly in an aqueous buffer if

the desired concentration is

achievable.

Difficulty dissolving the solid

compound.

The compound may require

more energy to dissolve

completely.

1. Vortex the solution for a

longer period. 2. Gentle

warming (e.g., in a 37°C water

bath) can aid dissolution, but

be cautious as heat can

degrade some compounds. 3.

Sonication can also be used to

facilitate dissolution.

Inconsistent experimental

results.

This could be due to

degradation of the compound

in solution.

1. Prepare fresh stock

solutions regularly. 2. Aliquot

stock solutions to avoid

repeated freeze-thaw cycles.

3. Protect solutions from light

and store them at the

recommended temperature. 4.

Ensure the pH of your
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experimental buffer is stable

and compatible with the

compound.

Data Presentation
Table 1: Physicochemical Properties of Impentamine Dihydrobromide

Property Value Reference

Molecular Weight 315.05 g/mol [1]

Formula C₈H₁₅N₃·2HBr [1]

CAS Number 149629-70-9 [1]

Table 2: Solubility of Impentamine Dihydrobromide

Solvent Solubility Reference

Water Soluble to 100 mM [1]

DMSO Soluble to 100 mM [1]

Ethanol Data not available

PBS
Data not available (expected to

be soluble)

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Materials:

Impentamine dihydrobromide (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

1. Equilibrate the vial of solid impentamine dihydrobromide to room temperature before

opening to prevent moisture condensation.

2. Weigh out the desired amount of the compound. For example, to prepare 1 mL of a 100

mM stock solution, weigh out 31.51 mg of impentamine dihydrobromide (Molecular

Weight = 315.05 g/mol ).

3. Add the weighed compound to a sterile microcentrifuge tube or vial.

4. Add the appropriate volume of DMSO to the tube. For 31.51 mg, add 1 mL of DMSO.

5. Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication can be used if necessary.

6. Aliquot the stock solution into single-use volumes in sterile, light-protected tubes.

7. Store the aliquots at -20°C.

Protocol 2: Preparation of a 10 mM Stock Solution in Water

Materials:

Impentamine dihydrobromide (solid)

Sterile, purified water (e.g., deionized or distilled)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer
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Sterile filter (0.22 µm)

Procedure:

1. Equilibrate the vial of solid impentamine dihydrobromide to room temperature.

2. Weigh out the desired amount of the compound. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.15 mg of impentamine dihydrobromide.

3. Add the weighed compound to a sterile tube.

4. Add 1 mL of sterile, purified water.

5. Vortex until the compound is fully dissolved.

6. (Optional but recommended for aqueous solutions) Sterile filter the solution using a 0.22

µm syringe filter into a new sterile tube.

7. Aliquot the solution into single-use volumes.

8. For short-term storage (1-2 days), store at 4°C. For long-term storage, store at -20°C or

-80°C.

Mandatory Visualization
Histamine H3 Receptor Signaling Pathway

Impentamine dihydrobromide is a potent and selective antagonist of the histamine H3

receptor. This receptor is a G protein-coupled receptor (GPCR) that primarily couples to the

Gαi/o subunit.
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Caption: Histamine H3 Receptor Antagonism by Impentamine Dihydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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